N-[2-(4-morpholinyl)ethyl]-2,2-diphenylpropanamide

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-(2-morpholin-4-ylethyl)-2,2-diphenylpropanamide
• InChI: InChI=1S/C21H26N2O2/c1-21(18-8-4-2-5-9-18,19-10-6-3-7-11-19)20(24)22-12-13-23-14-16-25-17-15-23/h2-11H,12-17H2,1H3,(H,22,24)
• InChI Key: QNKADCZNSMLWDF-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)NCCN3CCOCC3

Description

N-[2-(4-morpholinyl)ethyl]-2,2-diphenylpropanamide is a chemical compound that belongs to the class of drugs known as analgesics. It is commonly referred to as Mepivacaine and is used as a local anesthetic in various medical procedures.

Mechanism of Action

Mepivacaine works by blocking the transmission of nerve impulses from the site of injection to the brain. It does this by inhibiting the influx of sodium ions into nerve cells, which prevents the depolarization of the cell membrane and subsequently blocks the conduction of nerve impulses.
Biochemical and Physiological Effects:
Mepivacaine has several biochemical and physiological effects. It reduces pain and inflammation by blocking the transmission of nerve impulses. It also has a vasodilatory effect, which increases blood flow to the site of injection and enhances the delivery of oxygen and nutrients to the tissue. Mepivacaine has a short duration of action, which makes it ideal for use in short-term procedures.

Advantages and Limitations for Lab Experiments

Mepivacaine has several advantages for use in lab experiments. It is a well-established local anesthetic with a known mechanism of action. It has a short duration of action, which allows for precise control of the experimental conditions. However, Mepivacaine also has some limitations. It can be toxic at high doses, which can limit its use in certain experiments. It also has a narrow therapeutic window, which means that the dose must be carefully monitored to avoid adverse effects.

Future Directions

There are several future directions for research on Mepivacaine. One area of interest is the development of new formulations that can extend the duration of action without increasing toxicity. Another area of interest is the investigation of the effects of Mepivacaine on cognitive function and memory. Additionally, there is a need for further research on the safety and efficacy of Mepivacaine in specific populations, such as children and pregnant women.
Conclusion:
Mepivacaine is a widely used local anesthetic with a well-established mechanism of action. It has several advantages for use in lab experiments, but also has some limitations. Future research on Mepivacaine should focus on the development of new formulations, investigation of cognitive effects, and safety and efficacy in specific populations.

Synthesis Methods

Mepivacaine is synthesized by reacting 2,2-dimethyl-1,3-dioxolane-4-methanol with 1-chloro-2-(methylamino)ethane in the presence of sodium hydroxide. This reaction results in the formation of N-(2-hydroxyethyl)-2,2-dimethylpropanamide, which is then reacted with diphenylacetyl chloride in the presence of triethylamine to produce Mepivacaine.

Scientific Research Applications

Mepivacaine is widely used in scientific research for its local anesthetic properties. It is commonly used in animal studies to block pain and reduce stress during surgical procedures. Mepivacaine is also used in human studies to investigate the effects of local anesthesia on pain perception and cognitive function.